Cas no 84993-16-8 (4`-ForMylbenzo-12-crown-4)

4`-ForMylbenzo-12-crown-4 structure
4`-ForMylbenzo-12-crown-4 structure
Product Name:4`-ForMylbenzo-12-crown-4
CAS No:84993-16-8
MF:C13H16O5
MW:252.263144493103
CID:2855828
PubChem ID:697941
Update Time:2024-10-26

4`-ForMylbenzo-12-crown-4 Chemical and Physical Properties

Names and Identifiers

    • 2,3-(4-formylbenzo)-1,4,7,10-tetraoxa-2-cyclododecene
    • 4`-ForMylbenzo-12-crown-4
    • 1,4,7,10-Benzotetraoxacyclododecin-12-carboxaldehyde, 2,3,5,6,8,9-hexahydro-
    • AKOS001571868
    • STL089768
    • Oprea1_837616
    • 2,3,5,6,8,9-Hexahydrobenzo[b][1,4,7,10]tetraoxacyclododecine-12-carbaldehyde
    • AB01330879-02
    • NCGC00338355-01
    • 2,3,5,6,8,9-hexahydro-1,4,7,10-benzotetraoxacyclododecine-12-carbaldehyde
    • 84993-16-8
    • SCHEMBL16784221
    • Inchi: 1S/C13H16O5/c14-10-11-1-2-12-13(9-11)18-8-6-16-4-3-15-5-7-17-12/h1-2,9-10H,3-8H2
    • InChI Key: HSVRXUOTAHPEFF-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C=O)C=C2OCCOCCOCC1

Computed Properties

  • Exact Mass: 252.09977361g/mol
  • Monoisotopic Mass: 252.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54Ų
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